Cas no 62400-75-3 (5-(Hydroxymethyl)pyrrolidin-2-one)

5-(Hydroxymethyl)pyrrolidin-2-one is a versatile heterocyclic compound featuring both a hydroxymethyl group and a lactam moiety, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the production of derivatives with tailored properties. The compound exhibits good solubility in polar solvents, facilitating its use in various reaction conditions. Its stability under standard conditions ensures reliable handling and storage. Potential applications include its role as a building block for bioactive molecules, polymers, and specialty chemicals. The hydroxymethyl group enhances reactivity, offering opportunities for selective modifications in synthetic pathways. This compound is particularly useful in medicinal chemistry for the development of novel pharmacophores.

5-(Hydroxymethyl)pyrrolidin-2-one structure

62400-75-3 structure

Product Name:5-(Hydroxymethyl)pyrrolidin-2-one

CAS No:62400-75-3

MF:C₅H₉NO₂

MW:115.130461454391

MDL:MFCD06661931

CID:501941

PubChem ID:558359

Update Time:2025-06-08

5-(Hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(Hydroxymethyl)pyrrolidin-2-one
- 2-Pyrrolidinone,5-(hydroxymethyl)-
- 5-hydroxymethyl-pyrrolidine-2-one
- (+/-)-pyroglutaminol
- (5S)-5-(hydroxymethyl)tetrahydro-1H-2-pyrrolone
- 5(S)-hydroxymethyl-2-pyrrolidinone
- 5-hydroxymethyl-2-pyrrolidone
- 5-Hydroxymethylpyrrolidin-2-one
- 5-Hydroxymethyl-pyrrolidin-2-one
- ACMC-209e6n
- ACMC-209nw3
- ACMC-20am31
- PubChem21689
- pyroglutaminol
- 5-(Hydroxymethyl)-2-pyrrolidinone
- 2-Pyrrolidinone, 5-(hydroxymethyl)-
- HOBJEFOCIRXQKH-UHFFFAOYSA-N
- (s)-pyroglutaminol
- Pyrrolid-2-one-5-methanol
- 5-hydroxymethyl-2-pyrrolidinone
- 5-(Hydroxymethyl)-2-pyr
- SY004164
- Z235344363
- 62400-75-3
- MFCD06661931
- SCHEMBL210598
- CS-W001608
- FT-0605332
- EN300-34849
- AB02985
- F9995-1007
- 5-(Hydroxymethyl)-2-pyrrolidinone #
- PB47496
- FT-0660911
- AB00988443-01
- J-516357
- DTXSID10339752
- (r)-(-)-5-hydroxymethyl-2-pyrrolidinone
- FT-0605061
- 10.14272/HOBJEFOCIRXQKH-UHFFFAOYSA-N
- doi:10.14272/HOBJEFOCIRXQKH-UHFFFAOYSA-N
- AKOS016843843
- AKOS001372449
- A868480
- SY004165
- SY059670
- DS-6373
- DB-011645
- DB-073113
- MDL： MFCD06661931
- Inchi： 1S/C5H9NO2/c7-3-4-1-2-5(8)6-4/h4,7H,1-3H2,(H,6,8)
- InChI Key： HOBJEFOCIRXQKH-UHFFFAOYSA-N
- SMILES： OCC1CCC(N1)=O

Computed Properties

Exact Mass: 115.06337
Monoisotopic Mass: 115.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 49.3

Experimental Properties

Density: 1.153
Boiling Point: 346.0±15.0℃ at 760 mmHg
Flash Point: 163 °C
PSA: 49.33

5-(Hydroxymethyl)pyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H801600-100mg	5-(hydroxymethyl)-2-Pyrrolidinone	62400-75-3		100mg	$75.00	2023-05-18
TRC	H801600-250mg	5-(hydroxymethyl)-2-Pyrrolidinone	62400-75-3		250mg	$133.00	2023-05-18
TRC	H801600-500mg	5-(hydroxymethyl)-2-Pyrrolidinone	62400-75-3		500mg	$207.00	2023-05-18
TRC	H801600-1g	5-(hydroxymethyl)-2-Pyrrolidinone	62400-75-3		1g	$ 260.00	2022-06-04
Chemenu	CM116763-5g	5-(Hydroxymethyl)-2-pyrrolidinone	62400-75-3	95%	5g	$349	2021-08-06
Chemenu	CM116763-5g	5-(Hydroxymethyl)-2-pyrrolidinone	62400-75-3	95%+	5g	$***	2023-05-30
Chemenu	CM116763-25g	5-(Hydroxymethyl)-2-pyrrolidinone	62400-75-3	95%+	25g	$***	2023-03-29
abcr	AB437534-250 mg	5-(Hydroxymethyl)pyrrolidin-2-one, 95%; .	62400-75-3	95%	250mg	€81.90	2023-04-23
abcr	AB437534-1 g	5-(Hydroxymethyl)pyrrolidin-2-one, 95%; .	62400-75-3	95%	1g	€108.70	2023-04-23
abcr	AB437534-5 g	5-(Hydroxymethyl)pyrrolidin-2-one, 95%; .	62400-75-3	95%	5g	€283.00	2023-04-23

5-(Hydroxymethyl)pyrrolidin-2-one Production Method

Production Method 1

56-86-0

62400-75-3

498-63-5

63493-28-7

98-79-3

40217-11-6

927-55-9

16369-14-5

21926-01-2

533-88-0

Reaction Conditions

1.1 Reagents: Hydrogen , Phosphoric acid Catalysts: Rhodium , Molybdenum oxide Solvents: Water ; 6 h, pH 1.8, 70 bar, 100 °C

Reference

: Rh-Catalyzed Hydrogenation of Amino Acids to Biobased Amino Alcohols: Tackling Challenging Substrates and Application to Protein Hydrolysates

Vandekerkhove, Annelies ; Claes, Laurens ; De Schouwer, Free; Van Goethem, Cedric ; Vankelecom, Ivo F. J.; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(7), 9218-9228